Cas no 1804441-87-9 (5-Methoxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine)
5-Methoxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Methoxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H7F3N2O4/c1-4-6(17-8(9,10)11)5(16-2)3-12-7(4)13(14)15/h3H,1-2H3
- InChI Key: NVYCOZJNDFLWAZ-UHFFFAOYSA-N
- SMILES: FC(OC1C(=CN=C(C=1C)[N+](=O)[O-])OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 281
- XLogP3: 2.5
- Topological Polar Surface Area: 77.2
5-Methoxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029086346-1g |
5-Methoxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine |
1804441-87-9 | 97% | 1g |
$1,475.10 | 2022-04-02 |
5-Methoxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 5-Methoxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine
Introduction to 5-Methoxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804441-87-9)
5-Methoxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804441-87-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines multiple functional groups that make it a versatile intermediate in the synthesis of various bioactive molecules. The presence of both nitro and trifluoromethoxy substituents, along with the methoxy and methyl groups, endows this pyridine derivative with unique chemical properties that are exploited in the development of novel therapeutic agents.
The compound's structure is built upon a pyridine core, which is a heterocyclic aromatic ring containing nitrogen. This nitrogen atom imparts basicity and influences the compound's electronic properties, making it an attractive scaffold for further functionalization. The 5-methoxy group at the fifth position of the pyridine ring enhances solubility and stability, while the 3-methyl group contributes to steric hindrance and can affect metabolic pathways. The 2-nitro group introduces a strong electron-withdrawing effect, which can modulate reactivity and binding interactions with biological targets. Finally, the 4-(trifluoromethoxy) group adds fluorine atoms, which are known to improve metabolic stability and binding affinity in drug molecules.
Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The trifluoromethoxy group, in particular, has been extensively studied for its ability to enhance pharmacokinetic properties such as bioavailability and half-life. This has led to its incorporation into numerous clinical candidates across different therapeutic areas. In the case of 5-Methoxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine, the strategic placement of this group suggests potential applications in developing drugs that require prolonged circulation or improved resistance to enzymatic degradation.
The pharmaceutical industry has been actively exploring novel scaffolds derived from pyridine for their broad spectrum of biological activities. Pyridine derivatives are known to exhibit diverse pharmacological effects, including antimicrobial, anti-inflammatory, anticancer, and central nervous system (CNS) activities. The specific combination of functional groups in 5-Methoxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine positions it as a promising candidate for further investigation in these areas. For instance, the nitro group can be reduced to an amine, opening up possibilities for derivatization into more complex structures with tailored biological responses.
In academic research, this compound has been utilized as a building block for synthesizing more intricate molecules. Its reactivity allows for modifications at multiple sites, enabling chemists to explore various structural motifs. One notable area of interest is its use in generating kinase inhibitors, where the pyridine core serves as a hinge-binding region and the substituents fine-tune interactions with the target enzyme. The nitro group can be further functionalized into azides or hydrazines, which are key intermediates in constructing biaryl linkages common in many drug molecules.
The role of computational chemistry has become increasingly pivotal in optimizing the synthesis and properties of such compounds. Molecular modeling techniques have been employed to predict how modifications to 5-Methoxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine might influence its binding affinity to biological targets. These predictions guide experimental efforts by highlighting which regions of the molecule are most amenable to change without compromising overall activity. Additionally, green chemistry principles have encouraged researchers to develop more sustainable synthetic routes for producing this compound, reducing waste and energy consumption.
Industrial applications have also seen significant progress with this compound serving as an intermediate in large-scale syntheses. Its stability under various reaction conditions makes it suitable for multi-step processes without degradation. Companies specializing in fine chemicals have adapted continuous flow reactors to improve yield and purity during production. Such advancements not only enhance efficiency but also align with regulatory pressures to minimize hazardous byproducts.
The future prospects for 5-Methoxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine are promising as new methodologies emerge that allow for greater precision in drug development. Techniques such as transition-metal-catalyzed cross-coupling reactions have expanded the toolkit available to medicinal chemists, enabling faster assembly of complex structures from simpler precursors like this pyridine derivative. Furthermore, interdisciplinary collaborations between academia and industry continue to drive innovation by combining experimental expertise with theoretical insights.
In conclusion,5-Methoxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine represents a valuable asset in modern pharmaceutical research due to its unique structural features and potential applications across multiple therapeutic domains. Its synthesis continues to be refined through both traditional organic methods and cutting-edge technologies aimed at improving efficiency and sustainability while maintaining high standards of quality control required by regulatory agencies worldwide.
1804441-87-9 (5-Methoxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)